N-Ethyl-3-methyl-4-(piperazin-1-yl)benzamide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves the design and creation of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives . These compounds were evaluated for their anti-tubercular activity . The synthesis of piperazine derivatives has also been discussed in recent literature, including methods such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Scientific Research Applications
Dopamine Receptor Ligands : Compounds structurally related to N-Ethyl-3-methyl-4-(piperazin-1-yl)benzamide have been studied for their affinity towards dopamine D(3) receptors. Modifications in the aromatic ring linked to the N-1 piperazine ring resulted in compounds with moderate D(3) affinity, which are potential candidates for positron emission tomography (PET) imaging due to their affinity values and lipophilicity properties (Leopoldo et al., 2002).
Antineoplastic Tyrosine Kinase Inhibitor : A derivative, 4-(4-Methyl-piperazin-1-ylmethyl)-N-[6-methyl-5-(4-pyridin-3-yl-pyrimidin-2-ylamino)-pyridin-3-yl]-3-trifluoromethyl-benzamide (flumatinib), is being explored as an antineoplastic tyrosine kinase inhibitor in Phase I clinical trials for chronic myelogenous leukemia (CML). Its metabolism in CML patients involves N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis (Gong et al., 2010).
Electrophoresis for Substance Analysis : Nonaqueous capillary electrophoresis has been utilized for separating related substances of imatinib mesylate, demonstrating the chemical analysis potential of these compounds (Ye et al., 2012).
Bioactivity of Metal Complexes : Studies have been conducted on benzamides, such as N-(piperidin-1-yl) (p-tolyl) methyl) benzamide, and their metal complexes, showing significant antibacterial activity against various bacterial strains. This suggests potential applications in antibacterial research (Khatiwora et al., 2013).
Anti-acetylcholinesterase Activity : Derivatives of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine have been synthesized and evaluated for their anti-acetylcholinesterase activity, indicating potential therapeutic applications in conditions like dementia (Sugimoto et al., 1990).
Glycine Transporter-1 Inhibitors : N-((1-(4-(propylsulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of glycine transporter-1 have been explored for their potential in modulating neurotransmitter systems, particularly in CNS disorders (Cioffi et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with dopamine receptors .
Mode of Action
It can be inferred from related compounds that it may interact with its targets, possibly dopamine receptors, leading to changes in cellular signaling .
Pharmacokinetics
Similar compounds have been found to be soluble in dmso , which could potentially impact its bioavailability.
Biochemical Analysis
Cellular Effects
It’s potential influence on cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism, remains to be explored .
Molecular Mechanism
It may exert its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
N-ethyl-3-methyl-4-piperazin-1-ylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-3-16-14(18)12-4-5-13(11(2)10-12)17-8-6-15-7-9-17/h4-5,10,15H,3,6-9H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVCXFOQLVMRVOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC(=C(C=C1)N2CCNCC2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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